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Compound of Interest

Compound Name: Batcp

Cat. No.: B1624332

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of chemical reagents is paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for BATCP ((S)-[5-Acetylamino-1-(2-oxo-4-trifluoromethyl-2H-chromen-7-
ylcarbamoyl)pentyl]jcarbamic acid tert-butyl ester), a selective HDAC6 substrate. Due to the
absence of a publicly available, detailed Safety Data Sheet (SDS) with specific disposal
instructions for BATCP (CAS 787549-23-9), this guide is based on its known chemical
properties and general best practices for laboratory chemical waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols that comply with local, state, and federal regulations.

Chemical and Physical Properties of BATCP

A summary of the available quantitative data for BATCP is presented below. This information is
crucial for assessing its potential hazards and determining the appropriate disposal route.
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Property Value Source
CAS Number 787549-23-9 [1]
Molecular Formula C23H28F3N306 [1]
Molecular Weight 499.48 g/mol [1]
Form Solid [1]
Solubility 16 mg/mL in DMSO [1]
Storage Temperature 2-8°C [1]
Storage Class 11 - Combustible Solids [1]
Water Hazard Class (WGK) 3 (severe hazard to water) [1]

Experimental Protocols: General Disposal
Procedure

The following is a generalized, step-by-step procedure for the disposal of BATCP. This protocol
is based on standard practices for handling solid, non-volatile, combustible, and water-
hazardous chemical waste in a laboratory setting.

Personal Protective Equipment (PPE) is mandatory during all stages of handling and disposal.
This includes, but is not limited to, a lab coat, safety goggles, and appropriate chemical-
resistant gloves.

o Waste Identification and Segregation:

o All waste containing BATCP, including unused product, contaminated labware (e.g.,
pipette tips, vials), and contaminated PPE, must be segregated from general laboratory
waste.

o Due to its classification as a combustible solid and a severe water hazard, it should not be
mixed with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

o Waste Collection and Containment:
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o Collect solid BATCP waste in a dedicated, properly labeled, and sealable hazardous
waste container.

o The container should be made of a material compatible with the chemical.

o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical
name: "(S)-[5-Acetylamino-1-(2-oxo-4-trifluoromethyl-2H-chromen-7-
ylcarbamoyl)pentyl]carbamic acid tert-butyl ester” and its CAS number (787549-23-9).

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from heat, sparks, and open flames.

o The storage area should be compliant with regulations for combustible materials.
» Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including the chemical
name, quantity, and any other relevant data.

o Do not attempt to dispose of BATCP down the drain or in regular trash.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of BATCP in a
laboratory setting.
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Caption: General workflow for the proper disposal of BATCP.

Disclaimer: This information is intended for guidance purposes only. Always adhere to the
specific protocols and regulations provided by your institution's Environmental Health and
Safety department. The absence of a manufacturer-provided SDS for BATCP necessitates a
cautious approach based on general laboratory safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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